Coumarin

Specification

• Description: Coumarin, also known as 1, 2-benzopyrone or rattex, belongs to the class of organic compounds known as coumarins and derivatives. These are polycyclic aromatic compounds containing a 1-benzopyran moiety with a ketone group at the C2 carbon atom (1-benzopyran-2-one). Coumarin exists as a solid, slightly soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Coumarin has been primarily detected in saliva. Within the cell, coumarin is primarily located in the cytoplasm. Coumarin is also a parent compound for other transformation products, including but not limited to, 7-methoxycoumarin-4-acetic acid, 5, 6, 7-trimethoxycoumarin, and licoarylcoumarin. Coumarin is a sweet, green, and new mown hay tasting compound that can be found in a number of food items such as sunflower, sacred lotus, ostrich fern, and rowal. This makes coumarin a potential biomarker for the consumption of these food products. Coumarin is a potentially toxic compound.; Coumarin appears as colorless crystals, flakes or colorless to white powder with a pleasant fragrant vanilla odor and a bitter aromatic burning taste. (NTP, 1992); Coumarin is a chromenone having the keto group located at the 2-position. It has a role as a fluorescent dye, a plant metabolite and a human metabolite.
• CAS No.: 103802-83-1
• Molecular Formula: C9H6O2
• Molecular Weight: 146.14 g/mol
• IUPAC Name: chromen-2-one
• Standard InChI: InChI=1S/C9H6O2/c10-9-6-5-7-3-1-2-4-8(7)11-9/h1-6H
• Standard InChI Key: ZYGHJZDHTFUPRJ-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C=CC(=O)O2
• Canonical SMILES: C1=CC=C2C(=C1)C=CC(=O)O2
• Boiling Point: 568 °F at 760 mm Hg (NTP, 1992); 301.7 °C; 301.71 °C; 297-299 °C
• Colorform: Orthorhombic, rectangular plates; Colorless, crystals, flakes, or powder; White crystals
• Flash Point: 304 °F (NTP, 1992); 150 °C
• Melting Point: 154 to 158 °F (NTP, 1992); 71.0 °C; Mp 70 °; 71 °C; 71°C; 68-70 °C